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Compound of Interest

Compound Name: Desmethyl rabeprazole thioether

Cat. No.: B054685 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of desmethyl rabeprazole thioether,
a significant impurity and major human metabolite of the proton pump inhibitor rabeprazole.

This document delves into its chemical identity, formation pathways, and analytical

methodologies for its detection and quantification. It also summarizes available data on its

potential pharmacological and toxicological properties, alongside regulatory considerations.

Detailed experimental protocols and visual diagrams are provided to support researchers and

professionals in the pharmaceutical industry in understanding and controlling this impurity in

rabeprazole drug substances and products.

Introduction
Rabeprazole, a substituted benzimidazole, is a widely used proton pump inhibitor (PPI) that

effectively suppresses gastric acid secretion.[1][2] The quality and safety of rabeprazole

formulations are of paramount importance, necessitating a thorough understanding and control

of any impurities. Desmethyl rabeprazole thioether has been identified as a key impurity and

a major metabolite of rabeprazole.[3][4] This guide aims to be a central resource for scientific

professionals, offering detailed information on the characterization and control of this specific

compound.
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Chemical and Physical Properties
Desmethyl rabeprazole thioether is chemically known as 3-[[2-[[(1H-Benzimidazol-2-

yl)thio]methyl]-3-methyl-4-pyridinyl]oxy]-1-propanol.[4] Its key chemical identifiers and

properties are summarized in the table below.

Property Value Reference

Chemical Name

3-[[2-[[(1H-Benzimidazol-2-

yl)thio]methyl]-3-methyl-4-

pyridinyl]oxy]-1-propanol

[4]

CAS Number 117976-91-7 [3]

Molecular Formula C₁₇H₁₉N₃O₂S [3][5]

Molecular Weight 329.42 g/mol [3][5]

Synonyms

Rabeprazole Impurity 7,

Desmethyl

rabeprazolethioether

[4]

Formation Pathways
Desmethyl rabeprazole thioether is formed through two primary pathways: as a metabolic

byproduct in humans and as a process-related impurity or degradation product in the

manufacturing of rabeprazole.

Metabolic Pathway
In humans, rabeprazole is extensively metabolized in the liver. A major metabolic route involves

a non-enzymatic reduction to rabeprazole thioether.[3] Subsequently, rabeprazole thioether

undergoes O-desmethylation to form desmethyl rabeprazole thioether. This reaction is

primarily catalyzed by the cytochrome P450 enzymes CYP2C19 and CYP2D6.[3][6]
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Rabeprazole Rabeprazole Thioether

 Non-enzymatic
 reduction Desmethyl Rabeprazole Thioether

 O-desmethylation
(CYP2C19, CYP2D6)

Rabeprazole Synthesis Degradation

Starting Materials

Rabeprazole Thioether
Intermediate

Rabeprazole API Potential Formation of
Desmethyl Rabeprazole Thioether

Rabeprazole API

Degradation Products
(including Desmethyl Rabeprazole Thioether)

 Stress Conditions
(Acid, Base, Oxidation, etc.)

Forced Degradation Experimental Workflow

Prepare Rabeprazole
Stock Solution

Acid Hydrolysis
(e.g., 0.1 M HCl)

Base Hydrolysis
(e.g., 0.1 M NaOH)

Oxidation
(e.g., 3% H₂O₂)

Thermal Stress
(e.g., 60°C)

Photolytic Stress
(UV Light)Neutralize (if applicable)

Analyze by HPLC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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